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Compound of Interest

Compound Name: 6-Fluoroisoquinolin-4-ol

Cat. No.: B15303526 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available safety and toxicity information

for 6-Fluoroisoquinolin-4-ol. It is intended for informational purposes for a scientific audience

and is not a substitute for a comprehensive risk assessment. A significant lack of empirical data

for this specific compound necessitates a cautious approach, relying on general chemical

hazard classifications and data from structurally related molecules. Further experimental

validation is crucial for a definitive safety and toxicity profile.

Executive Summary
6-Fluoroisoquinolin-4-ol is a fluorinated heterocyclic compound with potential applications in

pharmaceutical and agricultural research.[1] This guide provides an in-depth overview of its

known safety and toxicity profile. Due to a notable absence of specific experimental toxicity

studies on 6-Fluoroisoquinolin-4-ol, this document draws upon Globally Harmonized System

(GHS) classifications and data from analogous compounds to provide a preliminary

assessment. The primary hazards identified are acute oral toxicity and irritation to the skin,

eyes, and respiratory system.[2] A standardized workflow for the comprehensive toxicological

evaluation of a novel chemical entity like 6-Fluoroisoquinolin-4-ol is proposed, accompanied

by detailed experimental protocols for key assays.
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Property Value

IUPAC Name 6-fluoroquinolin-4-ol

Synonyms
6-Fluoro-4-hydroxyquinoline, 6-fluoro-4-

quinolinol

CAS Number 21873-50-7

Molecular Formula C₉H₆FNO

Molecular Weight 163.15 g/mol

Structure

(Image of the chemical structure of 6-

Fluoroisoquinolin-4-ol would be placed here in a

full whitepaper)

Hazard Identification and Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a preliminary hazard assessment for 6-Fluoroisoquinolin-4-ol. It is important to note that

these classifications are often based on computational models or limited data and should be

confirmed through experimental testing.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[2]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[2]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[2]

Precautionary Statements: Standard precautionary statements for handling this compound

include avoiding breathing dust/fume/gas/mist/vapors/spray and using personal protective

equipment such as protective gloves, clothing, and eye/face protection.[3][4][5] In case of

exposure, immediate medical attention is advised.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15303526?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/6-Fluoro-4-hydroxyquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/6-Fluoro-4-hydroxyquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/6-Fluoro-4-hydroxyquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/6-Fluoro-4-hydroxyquinoline
https://www.echemi.com/sds/6-fluoroquinoline-pid_Seven22722.html
https://www.chemsrc.com/en/cas/15912-68-2_1194055.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/jrd0217
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15303526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicological Data Summary
A thorough review of scientific literature and toxicological databases reveals a significant lack

of specific quantitative toxicity data for 6-Fluoroisoquinolin-4-ol. The table below is presented

to highlight the current data gaps.

Endpoint Value
Species/Test
System

Remarks

Acute Oral LD50 No data available -

GHS classification

suggests it is harmful

if swallowed.

Acute Dermal LD50 No data available - -

Acute Inhalation LC50 No data available - -

Cytotoxicity (IC50) No data available - -

Genotoxicity No data available -

Structurally related 6-

fluoroquinoline

showed potential for

inducing DNA

damage.

Carcinogenicity No data available - -

Reproductive Toxicity No data available - -

Inferred Toxicological Profile from Related
Compounds
In the absence of direct data, the toxicological profile of 6-Fluoroisoquinolin-4-ol can be

cautiously inferred from related compounds.

Isoquinolin-4-ol and Quinolin-4-ol: Safety data for these parent compounds indicate they are

irritants to the skin and eyes.[6][7] Quinolin-4-ol is also classified as harmful if swallowed,

inhaled, or in contact with skin.[6]
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Fluoroquinolines: Studies on various fluoroquinolines have indicated a potential for

genotoxicity. For instance, 6-fluoroquinoline has been shown to induce unscheduled DNA

synthesis in rat hepatocytes, suggesting it can cause DNA damage. This raises a concern

that 6-Fluoroisoquinolin-4-ol may also have genotoxic potential, which would require

experimental verification using assays like the Ames test.

Proposed Experimental Workflow for Toxicity
Assessment
A systematic evaluation of the safety and toxicity of a novel compound like 6-
Fluoroisoquinolin-4-ol is essential. The following workflow outlines a standard approach,

progressing from in vitro to in vivo studies.

In Vitro Screening

In Vivo Studies (Rodent Model)

Data Analysis & Risk Assessment

Cytotoxicity Assays
(e.g., MTT, Neutral Red)

Acute Toxicity
(e.g., OECD 423)

Genotoxicity Assays
(e.g., Ames Test, in vitro Micronucleus)

Genotoxicity
(in vivo Micronucleus, Comet Assay)

Preliminary Mechanistic Studies
(e.g., ROS production, Caspase activation)

Repeated Dose Toxicity
(28-day or 90-day study)

If warranted

Determine LD50, NOAEL

Reproductive/Developmental Toxicity Screening

Hazard Identification Risk Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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